3,5-Dimethylisoxazole-4-carbonitrile
Overview
Description
3,5-Dimethylisoxazole-4-carbonitrile (DMIC) is an organic compound that has a wide range of applications in the scientific research field. It is an isoxazole derivative, a type of heterocyclic compound that consists of a five-membered ring with two nitrogen atoms. DMIC has a unique chemical structure that makes it an important tool for scientists in the fields of organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Photoisomerization Studies
Research involving 3,5-dimethylisoxazole-4-carbonitrile has contributed to understanding photoisomerization processes. A study by Nunes et al. (2013) utilized 3,5-dimethylisoxazole in low-temperature matrix isolation experiments coupled with infrared spectroscopy to observe its photochemistry under UV laser irradiation. The study captured and characterized a nitrile ylide intermediate, providing insights into isoxazole-oxazole photoisomerization mechanisms, which are crucial for understanding the behavior of similar compounds under light exposure (Nunes, Reva, & Fausto, 2013).
Computational and Spectroscopic Analysis
Kavitha and Velraj (2016) conducted a detailed density functional theory (DFT) study on 3,5-dimethylisoxazole and its chloromethyl derivative. The research included vibrational analysis, electronic properties, and reactivity descriptors, offering a comprehensive computational perspective on these compounds. This type of analysis aids in the understanding of the physical and chemical properties of isoxazole derivatives, which is essential for their application in various scientific fields (Kavitha & Velraj, 2016).
Bromodomain Ligands
Hewings et al. (2011) identified the 3,5-dimethylisoxazole moiety as a novel acetyl-lysine bioisostere, showing its potential as a competitive inhibitor for bromodomain interactions. This discovery has significant implications for developing drugs with antiproliferative and anti-inflammatory properties, as bromodomains play a crucial role in reading the histone-acetylation code involved in gene transcription regulation (Hewings et al., 2011).
Pyrolysis Studies
Another study by Nunes et al. (2011) focused on the pyrolysis of isoxazoles, including the 3,5-dimethyl derivative. The research provided insights into the formation of primary products and the role of vinylnitrene intermediates in rearrangement processes. Such studies are fundamental for understanding the thermal behavior and stability of isoxazole compounds, which can be applied in material science and synthetic chemistry (Nunes, Reva, Pinho e Melo, Fausto, Šolomek, & Bally, 2011).
Mechanism of Action
Target of Action
The primary target of 3,5-Dimethylisoxazole-4-carbonitrile is BRD4 , a protein that plays a crucial role in the regulation of gene expression . BRD4 inhibitors have demonstrated promising potential in cancer therapy .
Mode of Action
3,5-Dimethylisoxazole-4-carbonitrile interacts with its target, BRD4, by inhibiting its activity. This inhibition is achieved through the compound’s potent inhibitory effect on BRD4 . The compound’s interaction with BRD4 results in changes in the regulation of gene expression, which can have significant effects on cellular processes .
Biochemical Pathways
The inhibition of BRD4 by 3,5-Dimethylisoxazole-4-carbonitrile affects various biochemical pathways. Notably, it modulates the expression of c-MYC and γ-H2AX, induces DNA damage, inhibits cell migration and colony formation, and arrests the cell cycle at the G1 phase .
Pharmacokinetics
Its physical properties such as boiling point (43-46°c) and molecular weight (12213 g/mol) suggest that it may have good bioavailability .
Result of Action
The result of 3,5-Dimethylisoxazole-4-carbonitrile’s action is significant anti-proliferative activity against both TNBC cell lines and MCF-7 cells . This suggests that the compound could have potential therapeutic applications in the treatment of certain types of cancer .
properties
IUPAC Name |
3,5-dimethyl-1,2-oxazole-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O/c1-4-6(3-7)5(2)9-8-4/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBLIVFMKDQOTHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379836 |
Source
|
| Record name | 3,5-Dimethyl-1,2-oxazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70379836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethylisoxazole-4-carbonitrile | |
CAS RN |
31301-46-9 |
Source
|
| Record name | 3,5-Dimethyl-4-isoxazolecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=31301-46-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Dimethyl-1,2-oxazole-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70379836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-Dimethylisoxazole-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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